Cas no 1694905-39-9 (3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1694905-39-9
• MF: C₁₄H₁₇BrN₂O₆
• MW: 389.198583364487
• CID: 5686006
• PubChem ID: 104916375
• Update Time: 2025-06-27

3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1694905-39-9
• 3-(4-bromo-2-nitrophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-24590249
• 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoic acid

• Inchi： 1S/C14H17BrN2O6/c1-14(2,3)23-13(20)16-10(12(18)19)6-8-4-5-9(15)7-11(8)17(21)22/h4-5,7,10H,6H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： LJNVKOJWEGQQHR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 388.02700g/mol
• Monoisotopic Mass: 388.02700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 121Ų

Additional information on 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoic acid

Introduction to 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1694905-39-9) and Its Applications in Modern Chemical Biology

The compound 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1694905-39-9) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both bromo and nitro substituents on the aromatic ring, combined with the tert-butoxy carbonyl group on the side chain, imparts unique reactivity and binding properties that make it a valuable scaffold for further derivatization.

Recent studies have highlighted the utility of this compound in the development of targeted therapeutics. The 4-bromo-2-nitrophenyl moiety is particularly noteworthy, as it serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse pharmacophores, thereby expanding the compound's potential applications in medicinal chemistry. Additionally, the (tert-butoxy)carbonylamino group provides stability under acidic conditions while also serving as a protecting group for amine functionalities, making it an ideal candidate for multi-step synthetic routes.

In the realm of drug discovery, 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoic acid has been explored as a precursor for small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been leveraged to develop inhibitors of kinases and other enzymes implicated in cancer progression. The bromo and nitro substituents facilitate interactions with specific amino acid residues within enzyme active sites, while the carboxylic acid functionality allows for further derivatization into amides or esters, enhancing solubility and bioavailability. These attributes make it a versatile building block for structure-activity relationship (SAR) studies.

The compound's relevance extends to immunomodulatory applications as well. Emerging research suggests that derivatives of this scaffold exhibit inhibitory effects on inflammatory pathways by modulating the activity of key transcription factors and cytokines. The nitrophenyl moiety, in particular, has been shown to engage with heme-containing proteins, which are critical regulators of immune responses. This interaction profile positions 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoic acid as a promising candidate for further exploration in immunotherapy.

From a synthetic chemistry perspective, this compound exemplifies the power of multi-component reactions (MCRs) in generating complex molecules efficiently. The combination of a nitro-substituted aromatic ring with an amino acid-derived side chain allows for modular construction, enabling chemists to rapidly assemble libraries of analogs. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desired pharmacological properties. The tert-butoxy carbonyl group ensures that reactive intermediates remain stable during purification and storage, facilitating scalable synthesis.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies indicate that modifications to its core structure can fine-tune binding affinity to biological targets. For example, computational docking experiments have revealed that subtle changes to the (tert-butoxy)carbonylamino group can improve interactions with protein receptors while minimizing off-target effects. These insights are being translated into experimental designs aimed at optimizing potency and selectivity.

The growing interest in green chemistry principles has also influenced the synthesis of this compound. Researchers are increasingly employing solvent-free reactions and catalytic methods to minimize waste and energy consumption. Such approaches align with broader efforts to make drug development more sustainable while maintaining high yields and purity standards. The versatility of 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoic acid makes it an attractive candidate for these innovations.

In conclusion, 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1694905-39-9) stands as a testament to the ingenuity of modern chemical biology. Its unique structural features offer numerous opportunities for therapeutic development across multiple disease areas. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in shaping the future of medicine.